N-(2,4-dichlorobenzyl)-2-(methylsulfanyl)benzamide

• IUPAC Name: N-[(2,4-dichlorophenyl)methyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C15H13Cl2NOS/c1-20-14-5-3-2-4-12(14)15(19)18-9-10-6-7-11(16)8-13(10)17/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: RLMPEKIFRCWAGW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NOS
• Molecular Weight: 326.2 g/mol

Description

N-(2,4-dichlorobenzyl)-2-(methylsulfanyl)benzamide is a chemical compound that belongs to the class of benzamides It is characterized by the presence of a benzamide core substituted with a 2,4-dichlorobenzyl group and a methylsulfanyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-dichlorobenzyl)-2-(methylsulfanyl)benzamide typically involves the reaction of 2,4-dichlorobenzylamine with 2-(methylsulfanyl)benzoic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-dichlorobenzyl)-2-(methylsulfanyl)benzamide can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the chlorines or to modify the benzamide core using reducing agents like lithium aluminum hydride.

Substitution: The chlorines on the benzyl group can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out in an organic solvent like dichloromethane at room temperature.

Reduction: Lithium aluminum hydride; reactions are usually performed in anhydrous ether or tetrahydrofuran under inert atmosphere.

Substitution: Sodium methoxide; reactions are conducted in methanol or ethanol at elevated temperatures.

Major Products Formed

Oxidation: Formation of sulfoxide or sulfone derivatives.

Reduction: Formation of dechlorinated or modified benzamide derivatives.

Substitution: Formation of substituted benzyl derivatives with various functional groups.

Scientific Research Applications

N-(2,4-dichlorobenzyl)-2-(methylsulfanyl)benzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of N-(2,4-dichlorobenzyl)-2-(methylsulfanyl)benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

N-(2,4-dichlorobenzyl)-2-(methylsulfanyl)benzamide: can be compared with other benzamide derivatives such as:

Uniqueness

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of both the 2,4-dichlorobenzyl and methylsulfanyl groups allows for unique interactions with molecular targets, making it a valuable compound for various applications.